5-Bromo-2-chloro-N-cyclopropylisonicotinamide

• IUPAC Name: 5-bromo-2-chloro-N-cyclopropylpyridine-4-carboxamide
• InChI: InChI=1S/C9H8BrClN2O/c10-7-4-12-8(11)3-6(7)9(14)13-5-1-2-5/h3-5H,1-2H2,(H,13,14)
• InChI Key: SHPTYDUNEZXTQK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=CC(=NC=C2Br)Cl
• Molecular Formula: C9H8BrClN2O
• Molecular Weight: 275.53 g/mol

Description

5-Bromo-2-chloro-N-cyclopropylisonicotinamide is a chemical compound with the molecular formula C9H8BrClN2O. It has a molecular weight of 275.53.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H8BrClN2O/c10-7-4-12-8(11)3-6(7)9(14)13-5-1-2-5/h3-5H,1-2H2,(H,13,14). This code provides a detailed description of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a solid.

Scientific Research Applications

Anticoccidial Agents and Antiviral Activity

5-Bromo-2-chloro-N-cyclopropylisonicotinamide, due to its structural similarities with other halogenated pyridine derivatives, may be implicated in the synthesis of compounds with significant biological activities. For instance, studies on 5-nitronicotinamide and its analogues, including halogenated variants, have demonstrated notable anticoccidial activities against Eimeria tenella, a parasite responsible for poultry diseases (Morisawa, Kataoka, Kitano, & Matsuzawa, 1977). Additionally, halogenated pyrimidine derivatives have shown marked antiviral activity, particularly against retroviruses, highlighting the potential for halogenated nicotinamides in antiviral drug development (Hocková, Holý, Masojídková, Andrei, Snoeck, De Clercq, & Balzarini, 2003).

Synthetic Methodologies

The synthetic utility of halogenated nicotinamides extends to various chemical transformations, serving as intermediates in the production of complex molecules. Research into the electrochemical reduction of dihalopentanes, for instance, has explored the intramolecular cyclization processes that could be relevant for derivatives of this compound (Pritts & Peters, 1994). The selective amination of halogenated pyridines further illustrates the compound’s potential role in synthesizing biologically active molecules, showcasing the chemoselectivity achievable with such substrates (Stroup, Szklennik, Forster, & Serrano-Wu, 2007).

Safety and Hazards

The safety data sheet for a similar compound, 5-Bromo-2-chlorobenzoic acid, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.